Cas no 2219371-70-5 (methyl 3-amino-3-(furan-3-yl)cyclobutane-1-carboxylate)

• Product Name: methyl 3-amino-3-(furan-3-yl)cyclobutane-1-carboxylate
• CAS No: 2219371-70-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6258626
• PubChem ID: 165606067
• Update Time: 2025-06-08

methyl 3-amino-3-(furan-3-yl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(furan-3-yl)cyclobutane-1-carboxylate
• 2219371-70-5
• EN300-1708039

• Inchi： 1S/C10H13NO3/c1-13-9(12)7-4-10(11,5-7)8-2-3-14-6-8/h2-3,6-7H,4-5,11H2,1H3
• InChI Key： OHSXDJWYLDFESP-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(C2=COC=C2)(C1)N)=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 3-amino-3-(furan-3-yl)cyclobutane-1-carboxylate

Methyl 3-Amino-3-(Furan-3-yl)cyclobutane-1-carboxylate (CAS No. 2219371-70-5): A Comprehensive Overview

Methyl 3-amino-3-(furan-3-yl)cyclobutane-1-carboxylate (CAS No. 2219371-70-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate structure, holds potential applications in various therapeutic areas, including but not limited to, neurodegenerative diseases, cancer, and cardiovascular disorders. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with methyl 3-amino-3-(furan-3-yl)cyclobutane-1-carboxylate.

Chemical Structure and Properties: The molecular formula of methyl 3-amino-3-(furan-3-yl)cyclobutane-1-carboxylate is C₁₂H₁₅NO₃, with a molecular weight of approximately 225.25 g/mol. The compound features a cyclobutane ring fused with a furan moiety and an amino group, which imparts unique chemical and biological properties. The presence of the furan ring contributes to the compound's aromaticity and stability, while the amino group provides opportunities for further functionalization and derivatization.

Synthesis Methods: The synthesis of methyl 3-amino-3-(furan-3-yl)cyclobutane-1-carboxylate has been explored through various synthetic routes. One common approach involves the reaction of a cyclobutanone derivative with a furan-substituted amine followed by esterification. Recent advancements in green chemistry have led to the development of more environmentally friendly methods, such as using catalysts derived from renewable sources or employing microwave-assisted synthesis to enhance yield and reduce reaction times.

Biological Activities: The biological activities of methyl 3-amino-3-(furan-3-yl)cyclobutane-1-carboxylate have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and promoting neuronal survival in models of Alzheimer's disease and Parkinson's disease.

Cancer Research: In the context of cancer research, methyl 3-amino-3-(furan-3-yl)cyclobutane-1-carboxylate has shown promise as a potential anti-cancer agent. Studies have reported that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Cardiovascular Applications: The cardiovascular effects of methyl 3-amino-3-(furan-3-yl)cyclobutane-1-carboxylate have also been investigated. Preclinical studies have demonstrated its ability to reduce blood pressure and improve endothelial function in animal models of hypertension. These findings suggest potential therapeutic applications in the management of cardiovascular diseases.

Clinical Trials: While preclinical studies have yielded promising results, further clinical trials are necessary to evaluate the safety and efficacy of methyl 3-amino-3-(furan-3-yl)cyclobutane-1-carboxylate in human subjects. Several phase I clinical trials are currently underway to assess its pharmacokinetics, pharmacodynamics, and safety profile. Early results from these trials are expected to provide valuable insights into its potential as a therapeutic agent.

Future Directions: The future research on methyl 3-amino-3-(furan-3-yl)cyclobutane-1-carboxylate is likely to focus on optimizing its chemical structure for improved potency and selectivity. Additionally, efforts will be directed towards developing novel delivery systems to enhance its bioavailability and reduce side effects. Collaborative efforts between academia and industry will be crucial in advancing this compound from bench to bedside.

In conclusion, methyl 3-amino-3-(furan-3-y)cyclobutane-1-carboxylate (CAS No. 2219371-70-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its mechanism of action and clinical utility, making it an exciting area of study for medicinal chemists and pharmaceutical researchers alike.